Cas no 5435-45-0 ((2E)-2-phenylmethoxyiminobutanoic acid)
5435-45-0 structure
Product Name:(2E)-2-phenylmethoxyiminobutanoic acid
CAS No:5435-45-0
MF:C11H13NO3
MW:207.225823163986
CID:378585
PubChem ID:228485
Update Time:2025-04-19
(2E)-2-phenylmethoxyiminobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-phenylmethoxyiminobutanoic acid
- 2-phenylmethoxyiminobutanoic acid
- (E)-2-Benzyloxyimino-buttersaeure
- (E)-2-benzyloxyimino-butyric acid
- 2-[(benzyloxy)imino]butanoic acid
- AG-F-88307
- AG-J-15512
- CTK1H4037
- CTK6C6379
- 5435-45-0
- SCHEMBL953786
- DTXSID00281377
-
- Inchi: 1S/C11H13NO3/c1-2-10(11(13)14)12-15-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,13,14)
- InChI Key: XMAAOPAZUBODOG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)N=C(C(=O)O)CC
Computed Properties
- Exact Mass: 207.08959
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.89
- LogP: 2.05380
(2E)-2-phenylmethoxyiminobutanoic acid Related Literature
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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2. Diterpenoids
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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